4-((5-Bromothiophen-2-yl)sulfonyl)-2-(3,5-dichlorophenyl)morpholine
Description
4-((5-Bromothiophen-2-yl)sulfonyl)-2-(3,5-dichlorophenyl)morpholine, also known as BTPSM, is a chemical compound used in scientific research. BTPSM has been found to have potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience.
Scientific Research Applications
Anticancer Activity
A series of novel indole-based sulfonohydrazide derivatives containing morpholine heterocyclic ring were synthesized and screened for their anticancer activity against breast cancer cells. One compound, in particular, demonstrated significant inhibition of cancer cell proliferation, indicating the potential of such chemotypes in cancer therapy (Gaur et al., 2022).
Antibiotic Modulation
The compound 4-(Phenylsulfonyl) morpholine, related to the queried compound, was investigated for its antibiotic activity against multidrug-resistant strains. It showed potential in modulating the antibiotic activity, enhancing the efficacy of other antibiotics against resistant strains, indicating its potential use in addressing antibiotic resistance (Oliveira et al., 2015).
Pharmaceutical Synthesis
Sulfinamides were employed as temporary protecting/activating groups for amines in the synthesis of morpholines, demonstrating their use in pharmaceutical synthesis for the selective formation of morpholine derivatives. This methodology was employed in the synthesis of drugs like the antidepressant (S,S)-reboxetine (Fritz et al., 2011).
Antimicrobial Activity
Several studies focused on the synthesis and characterization of morpholine derivatives to evaluate their antimicrobial properties. Compounds containing the morpholine moiety showed promising results against various bacteria and fungi, highlighting their potential in developing new antimicrobial agents (Rao et al., 2014; Sahin et al., 2012; Janakiramudu et al., 2017).
properties
IUPAC Name |
4-(5-bromothiophen-2-yl)sulfonyl-2-(3,5-dichlorophenyl)morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrCl2NO3S2/c15-13-1-2-14(22-13)23(19,20)18-3-4-21-12(8-18)9-5-10(16)7-11(17)6-9/h1-2,5-7,12H,3-4,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOCCWDQMCNMZGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1S(=O)(=O)C2=CC=C(S2)Br)C3=CC(=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrCl2NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((5-Bromothiophen-2-yl)sulfonyl)-2-(3,5-dichlorophenyl)morpholine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[5-(Trifluoromethyl)oxolan-2-yl]methanamine hydrochloride](/img/structure/B2824330.png)
![4-(tert-butyl)-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2824333.png)
![3-butyl-8-(3,4-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B2824336.png)
![N-ethyl-2-{3-[(2-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-methylphenyl)acetamide](/img/structure/B2824337.png)
![2-chloro-N-[1-(2,4-difluorophenyl)ethyl]pyridine-4-carboxamide](/img/structure/B2824338.png)
![1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)pentan-1-one hydrochloride](/img/structure/B2824339.png)
![N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2824341.png)
![Methyl 4-(([2,3'-bipyridin]-4-ylmethyl)carbamoyl)benzoate](/img/structure/B2824342.png)
![2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide](/img/structure/B2824348.png)
![N-methyl-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenylacetamide](/img/structure/B2824353.png)